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Compound of Interest

Compound Name: Trihexylamine

Cat. No.: B047920 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and compliant

handling of chemical compounds is paramount. This document provides essential procedural

guidance for the safe use and disposal of Trihexylamine (CAS No. 102-86-3).

Chemical and Physical Properties
Trihexylamine is a colorless to pale yellow liquid with a characteristic amine odor.[1] It is

classified as a tertiary amine and is utilized in various chemical synthesis processes, including

as a solvent and a surfactant.[1][2] Understanding its properties is the first step in safe

handling.
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Property Value Source

Molecular Formula C₁₈H₃₉N [3][4]

Molecular Weight 269.51 g/mol [2][4]

Appearance Colorless to pale yellow liquid [1]

Odor Amine-like [4]

Boiling Point 150 - 159 °C (at 12 mmHg) [4][5]

Flash Point 113 °C (235.4 °F) - closed cup [6]

Density 0.794 g/mL at 25 °C [5]

Vapor Pressure <1 mmHg at 20 °C [5]

Vapor Density 9.3 (vs air) [5][6]

Water Solubility Slightly miscible [5]

Hazard Identification and Personal Protective Equipment
(PPE)
Trihexylamine presents several health and environmental hazards. Adherence to

recommended PPE is critical to mitigate risks.

GHS Hazard Statements:

H302: Harmful if swallowed.[3][7]

H315: Causes skin irritation.[3][7]

H317: May cause an allergic skin reaction.[3]

H319: Causes serious eye irritation.[3][7]

H335: May cause respiratory irritation.[3]

H411: Toxic to aquatic life with long-lasting effects.[4][7]
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Recommended Personal Protective Equipment (PPE):

PPE Category Specification Rationale

Eye/Face Protection

Wear chemical safety goggles

or glasses with side shields

conforming to EN166 (EU) or

NIOSH (US) standards.[8][9] A

face shield may be required if

there is a splash hazard.[10]

Protects against splashes that

can cause serious eye

irritation.[3][7]

Skin Protection

Wear chemical-resistant

gloves (e.g., Natural rubber,

Neoprene) and protective

clothing to prevent skin

exposure.[4][8][11]

Prevents skin irritation and

potential allergic reactions.[3]

[7]

Respiratory Protection

Use a NIOSH/MSHA or

European Standard approved

respirator if ventilation is

inadequate, exposure limits

are exceeded, or irritation is

experienced.[4][8][11]

Recommended filter types

include Particulates filter (EN

143) and Ammonia/organic

ammonia derivatives filter Type

K Green (EN14387).[4]

Protects against respiratory

tract irritation.[3]

General Body Protection

A lab coat should be worn and

buttoned.[10] Wear closed-toe

shoes and long pants.[10]

Provides an additional layer of

protection against accidental

spills.

Operational Plan: Safe Handling Protocol
This step-by-step guide outlines the procedural workflow for handling Trihexylamine in a

laboratory setting.

1. Preparation and Engineering Controls:
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Ventilation: Always handle Trihexylamine in a well-ventilated area, preferably within a

chemical fume hood.[4][8][9]

Emergency Equipment: Ensure that an emergency eyewash station and safety shower are

readily accessible and in close proximity to the workstation.[11]

Review SDS: Before starting any work, thoroughly read and understand the Safety Data

Sheet (SDS) for Trihexylamine.[12]

2. Donning Personal Protective Equipment (PPE):

Put on all required PPE as specified in the table above before entering the handling area.

Inspect gloves for any signs of degradation or puncture before use.[10]

3. Handling and Use:

Avoid contact with skin, eyes, and clothing.[13]

Do not breathe vapors or mist.[13]

Use non-sparking tools and ground all equipment when handling large quantities to prevent

electrostatic discharge.[9][13]

Keep the container tightly closed when not in use.[4][8][9]

Do not eat, drink, or smoke in the work area.[4][8][12]

4. Storage:

Store in a dry, cool, and well-ventilated place away from incompatible materials such as

strong oxidizing agents and acids.[4][8][11][13]

Keep containers tightly sealed to prevent moisture absorption as the material may be

hygroscopic.[13]

5. Accidental Spills:
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Small Spills: Absorb the spill with an inert, non-combustible material such as sand, earth, or

vermiculite.[4][11][13] Collect the material into a suitable, labeled container for disposal.

Large Spills: Evacuate the area. Prevent the spill from entering drains or waterways.[9][11]

Contain the spill and follow institutional emergency procedures.

Ensure adequate ventilation during cleanup.

6. First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids. Seek immediate medical attention.[4][12]

Skin Contact: Remove contaminated clothing immediately. Wash the affected skin area with

soap and plenty of water for at least 15 minutes. If irritation persists, seek medical attention.

[4][12]

Inhalation: Move the person to fresh air. If breathing is difficult or has stopped, provide

artificial respiration. Seek medical attention if symptoms occur.[4][12]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. If the person is conscious,

give plenty of water to drink. Call a poison control center or doctor immediately.[12][14]

Disposal Plan
Proper disposal of Trihexylamine and its containers is crucial to prevent environmental

contamination.

1. Waste Collection:

Collect waste Trihexylamine and contaminated materials (e.g., absorbent pads, used

gloves) in a dedicated, properly labeled, and sealed hazardous waste container.[4][8][15]

Do not mix with other waste streams unless compatibility is confirmed.

2. Disposal Procedure:
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Trihexylamine is considered an environmentally hazardous substance and toxic to aquatic

life.[4][8][12] Do not dispose of it down the drain or in the general trash.[4][11][15]

Disposal must be carried out by a licensed hazardous waste disposal company in

accordance with all local, state, and federal regulations.[8][11][16]

Empty containers may still retain product residue and should be treated as hazardous waste

until properly decontaminated.[16]

Workflow Visualization
The following diagram illustrates the standard operating procedure for safely handling

Trihexylamine.
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1. Preparation Phase

2. PPE Donning

3. Handling & Use

4. Post-Handling & Disposal
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Caption: Workflow for safe handling of Trihexylamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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